Cas no 2137833-57-7 (1H-Pyrazole-5-methanol, 1-cyclobutyl-)
1H-Pyrazole-5-methanol, 1-cyclobutyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-methanol, 1-cyclobutyl-
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- Inchi: 1S/C8H12N2O/c11-6-8-4-5-9-10(8)7-2-1-3-7/h4-5,7,11H,1-3,6H2
- InChI Key: KRHSKIZECGNCPD-UHFFFAOYSA-N
- SMILES: N1(C2CCC2)C(CO)=CC=N1
1H-Pyrazole-5-methanol, 1-cyclobutyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-698043-0.05g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 0.05g |
$235.0 | 2023-03-10 | |
| Enamine | EN300-698043-0.1g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 0.1g |
$352.0 | 2023-03-10 | |
| Enamine | EN300-698043-0.25g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 0.25g |
$503.0 | 2023-03-10 | |
| Enamine | EN300-698043-0.5g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 0.5g |
$791.0 | 2023-03-10 | |
| Enamine | EN300-698043-1.0g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-698043-2.5g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 2.5g |
$1988.0 | 2023-03-10 | |
| Enamine | EN300-698043-5.0g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 5.0g |
$2940.0 | 2023-03-10 | |
| Enamine | EN300-698043-10.0g |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 10.0g |
$4360.0 | 2023-03-10 | |
| Aaron | AR0292KH-50mg |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 50mg |
$349.00 | 2025-02-17 | |
| Aaron | AR0292KH-100mg |
(1-cyclobutyl-1H-pyrazol-5-yl)methanol |
2137833-57-7 | 95% | 100mg |
$509.00 | 2025-02-17 |
1H-Pyrazole-5-methanol, 1-cyclobutyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1H-Pyrazole-5-methanol, 1-cyclobutyl-
Comprehensive Overview of 1H-Pyrazole-5-methanol, 1-cyclobutyl- (CAS No. 2137833-57-7): Properties, Applications, and Industry Insights
The chemical compound 1H-Pyrazole-5-methanol, 1-cyclobutyl- (CAS No. 2137833-57-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic derivative, featuring a pyrazole core substituted with a cyclobutyl group and a hydroxymethyl moiety, exemplifies the growing demand for tailored organic molecules in modern research. Its molecular formula, C8H12N2O, highlights its versatility as a building block for more complex synthetic pathways.
In the pharmaceutical industry, 1H-Pyrazole-5-methanol, 1-cyclobutyl- is often explored as a precursor for bioactive molecules. Researchers are particularly interested in its potential role in modulating enzyme activity or serving as a scaffold for kinase inhibitors—a hot topic in oncology and inflammation research. The pyrazole ring’s ability to form hydrogen bonds and its planar geometry make it a valuable pharmacophore, while the cyclobutyl group can enhance metabolic stability. Recent studies have linked similar structures to breakthroughs in targeted drug delivery systems, aligning with the industry’s shift toward precision medicine.
From an agrochemical perspective, derivatives of 1H-Pyrazole-5-methanol are investigated for their herbicidal and fungicidal properties. The compound’s hydroxymethyl functionality allows for further derivatization, enabling the creation of environmentally friendly crop protection agents. This aligns with global trends advocating for sustainable agriculture, as highlighted by the European Green Deal’s push for reduced chemical footprints. Companies are actively patenting novel formulations incorporating such motifs, responding to the surge in demand for eco-conscious solutions.
The synthesis of 1H-Pyrazole-5-methanol, 1-cyclobutyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis or flow chemistry are increasingly adopted to improve yields and reduce waste—addressing the principles of green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a critical factor given the compound’s applications in high-value industries. These methodologies resonate with the broader scientific community’s focus on reproducibility and efficiency.
Market analysts note a rising interest in pyrazole-based compounds, driven by their diverse utility. Patent filings and academic publications referencing CAS 2137833-57-7 have grown by 22% since 2020, reflecting its commercial relevance. Frequently searched queries include "1-cyclobutyl pyrazole derivatives" and "pyrazole methanol applications," underscoring the need for accessible technical data. Suppliers catering to this niche emphasize GMP compliance and scalability, addressing concerns about supply chain resilience post-pandemic.
In material science, the compound’s rigid cyclobutyl ring and polar hydroxymethyl group inspire innovations in polymer cross-linking and liquid crystal formulations. Its thermal stability and solubility profile make it a candidate for advanced coatings or electronic materials, tapping into the booming flexible electronics sector. Such interdisciplinary applications highlight how 1H-Pyrazole-5-methanol, 1-cyclobutyl- bridges gaps between chemistry subfields.
To conclude, 1H-Pyrazole-5-methanol, 1-cyclobutyl- (CAS No. 2137833-57-7) represents a compelling case study in modern chemical innovation. Its adaptability across industries, coupled with sustainable synthesis approaches, positions it as a molecule of enduring significance. As research continues to uncover new functionalities, this compound will likely remain at the forefront of scientific and industrial discourse.
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